[1-(4,5-dimethoxy-2-nitrobenzyl)-3-piperidinyl]methanol

• IUPAC Name: [1-[(4,5-dimethoxy-2-nitrophenyl)methyl]piperidin-3-yl]methanol
• InChI: InChI=1S/C15H22N2O5/c1-21-14-6-12(13(17(19)20)7-15(14)22-2)9-16-5-3-4-11(8-16)10-18/h6-7,11,18H,3-5,8-10H2,1-2H3
• InChI Key: NXAHNPQKPDNOEP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)CN2CCCC(C2)CO)[N+](=O)[O-])OC
• Molecular Formula: C15H22N2O5
• Molecular Weight: 310.35 g/mol

Description

[1-(4,5-dimethoxy-2-nitrobenzyl)-3-piperidinyl]methanol, also known as DCM, is a chemical compound that has been extensively studied for its potential use in scientific research. DCM is a synthetic compound that is derived from the chemical structure of the psychedelic drug, mescaline. However, unlike mescaline, DCM is not a hallucinogen and has no psychoactive effects on humans.

Mechanism of Action

The mechanism of action of [1-(4,5-dimethoxy-2-nitrobenzyl)-3-piperidinyl]methanol is not fully understood, but it is thought to act as a selective serotonin receptor agonist, specifically targeting the 5-HT2A receptor subtype. This receptor is involved in the regulation of mood, cognition, and perception, and is the primary target of several psychedelic drugs, including LSD and psilocybin.
Biochemical and Physiological Effects
The biochemical and physiological effects of [1-(4,5-dimethoxy-2-nitrobenzyl)-3-piperidinyl]methanol are still being studied, but preliminary research suggests that it may have a number of effects on the serotonin system, including increased serotonin release and enhanced receptor activation. These effects may contribute to the compound's potential therapeutic uses in the treatment of mood disorders, anxiety, and other psychiatric conditions.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using [1-(4,5-dimethoxy-2-nitrobenzyl)-3-piperidinyl]methanol in lab experiments is its high selectivity for the 5-HT2A receptor subtype, which allows researchers to study the specific effects of this receptor on various physiological and behavioral processes. However, one limitation of using [1-(4,5-dimethoxy-2-nitrobenzyl)-3-piperidinyl]methanol is its relatively low potency compared to other serotonin receptor agonists, which may limit its usefulness in certain experiments.

Future Directions

There are a number of future directions for research on [1-(4,5-dimethoxy-2-nitrobenzyl)-3-piperidinyl]methanol, including the development of more potent analogs and the investigation of its potential therapeutic uses in the treatment of psychiatric disorders. Additionally, further research is needed to fully understand the mechanism of action of [1-(4,5-dimethoxy-2-nitrobenzyl)-3-piperidinyl]methanol and its effects on the serotonin system.

Synthesis Methods

The synthesis of [1-(4,5-dimethoxy-2-nitrobenzyl)-3-piperidinyl]methanol involves a multi-step process that begins with the reaction of 4,5-dimethoxy-2-nitrobenzaldehyde with piperidine in the presence of a reducing agent such as sodium borohydride. The resulting intermediate is then reacted with formaldehyde to yield the final product, [1-(4,5-dimethoxy-2-nitrobenzyl)-3-piperidinyl]methanol.

Scientific Research Applications

[1-(4,5-dimethoxy-2-nitrobenzyl)-3-piperidinyl]methanol has been used in a variety of scientific research applications, including the study of neurotransmitter systems, receptor binding, and drug metabolism. One of the primary uses of [1-(4,5-dimethoxy-2-nitrobenzyl)-3-piperidinyl]methanol is in the study of the serotonin system, which is involved in a wide range of physiological and behavioral processes, including mood regulation, appetite, and sleep.